molecular formula C8H5ClN2O2 B1289008 6-chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid CAS No. 800402-07-7

6-chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid

Cat. No. B1289008
CAS RN: 800402-07-7
M. Wt: 196.59 g/mol
InChI Key: MFMDNNLHOKXYLL-UHFFFAOYSA-N
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Description

6-Chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid is a heterocyclic compound . It is used in the preparation of other compounds for the treatment of cancer .


Molecular Structure Analysis

The molecular structure of 6-chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid consists of a pyrrolopyridine core with a chlorine atom at the 6-position and a carboxylic acid group at the 2-position .


Physical And Chemical Properties Analysis

The physical and chemical properties of 6-chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid include a molecular weight of 196.59 . It is a solid at room temperature .

Scientific Research Applications

Cancer Therapeutics

6-chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid: derivatives have been studied for their potential as fibroblast growth factor receptor (FGFR) inhibitors . FGFRs are implicated in various types of tumors, and targeting them can be an effective strategy for cancer therapy. Derivatives of this compound have shown potent activities against FGFR1, 2, and 3, making them promising candidates for the development of new cancer therapeutics.

Anti-Tumor Agents

The same derivatives have also been evaluated for their ability to inhibit breast cancer cell proliferation and induce apoptosis . This suggests that they could serve as potent anti-tumor agents, particularly in breast cancer treatment, by inhibiting the migration and invasion of cancer cells.

Lead Compound Development

Due to their low molecular weight and significant FGFR inhibitory activity, these derivatives are considered appealing lead compounds for further optimization . This is crucial for the development of more effective drugs with better pharmacokinetic properties.

Diabetes Management

Pyrrolo[2,3-b]pyridine derivatives have been associated with the reduction of blood glucose levels, which may find application in the prevention and treatment of disorders involving elevated plasma blood glucose . This includes conditions such as type 1 diabetes, obesity-related diabetes, diabetic dyslipidemia, and hypertriglyceridemia.

Cardiovascular Disease Treatment

The ability of these compounds to lower blood glucose levels also indicates potential applications in treating cardiovascular diseases and hypertension, where managing blood glucose is beneficial .

Future Directions

The future directions for research on 6-chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid could involve further exploration of its potential as a therapeutic agent, given its use in the preparation of compounds for cancer treatment . Additionally, more detailed studies on its synthesis, chemical reactions, and mechanism of action could be beneficial .

properties

IUPAC Name

6-chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H5ClN2O2/c9-6-2-1-4-3-5(8(12)13)10-7(4)11-6/h1-3H,(H,10,11)(H,12,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MFMDNNLHOKXYLL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=NC2=C1C=C(N2)C(=O)O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H5ClN2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10621023
Record name 6-Chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10621023
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

196.59 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid

CAS RN

800402-07-7
Record name 6-Chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10621023
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 6-Chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

To a solution of 6-chloro-3-iodopyridin-2-amine (24 g, 94 mmol) in DMF is added DABCO (32 g, 283 mmol) and pyruvic acid (20 mL, 283 mmol). The mixture is degassed by bubbling argon gas through the mixture for 20 min. Pd(OAc)2 (1 g, 4.7 mmol) is added and the mixture is again degassed. The reaction mixture is heated at 110° C. for 3 h, and the solvent is evaporated to afford the title compound as a viscous liquid (36 g, >99%) which is used in the next step without purification.
Quantity
24 g
Type
reactant
Reaction Step One
Name
Quantity
32 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
1 g
Type
catalyst
Reaction Step Two
Yield
99%

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